Cas no 88174-56-5 (3-Buten-2-one, 4-(3-methoxy-2,4,6-trimethylphenyl)-)

3-Buten-2-one, 4-(3-methoxy-2,4,6-trimethylphenyl)- structure
88174-56-5 structure
Product Name:3-Buten-2-one, 4-(3-methoxy-2,4,6-trimethylphenyl)-
CAS No:88174-56-5
MF:C14H18O2
MW:218.291524410248
CID:642204
PubChem ID:53674785
Update Time:2025-04-19

3-Buten-2-one, 4-(3-methoxy-2,4,6-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-(3-methoxy-2,4,6-trimethylphenyl)-
    • 4-(3-methoxy-2,4,6-trimethylphenyl)but-3-en-2-one
    • 88174-56-5
    • 1-(3-methoxy-2,4,6-trimethylphenyl)but-1-en-3-one
    • BCJVKUIDVYZTPG-UHFFFAOYSA-N
    • DTXSID20705863
    • Inchi: 1S/C14H18O2/c1-9-8-10(2)14(16-5)12(4)13(9)7-6-11(3)15/h6-8H,1-5H3
    • InChI Key: BCJVKUIDVYZTPG-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C)C=C(C)C(C=CC(C)=O)=C1C

Computed Properties

  • Exact Mass: 218.131
  • Monoisotopic Mass: 218.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų
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